Cas no 2229078-37-7 (2,2,4,4-tetrafluoro-4-phenylbutanoic acid)

• Product Name: 2,2,4,4-tetrafluoro-4-phenylbutanoic acid
• CAS No: 2229078-37-7
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• CID: 6407316
• PubChem ID: 165705728
• Update Time: 2025-10-28

2,2,4,4-tetrafluoro-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4-tetrafluoro-4-phenylbutanoic acid
• EN300-1861702
• 2229078-37-7

• Inchi： 1S/C10H8F4O2/c11-9(12,6-10(13,14)8(15)16)7-4-2-1-3-5-7/h1-5H,6H2,(H,15,16)
• InChI Key： AITGXIUVWGOLLD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(CC(C(=O)O)(F)F)F

Computed Properties

• Exact Mass: 236.04604214g/mol
• Monoisotopic Mass: 236.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2,4,4-tetrafluoro-4-phenylbutanoic acid

Introduction to 2,2,4,4-tetrafluoro-4-phenylbutanoic acid (CAS No. 2229078-37-7)

2,2,4,4-tetrafluoro-4-phenylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229078-37-7, is a fluorinated carboxylic acid derivative featuring a phenyl substituent at the 4-position of the butanoic acid backbone. This compound has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural properties and potential applications. The presence of multiple fluorine atoms and a phenyl group introduces distinct electronic and steric effects, making it a valuable scaffold for designing novel molecules with tailored biological activities.

The synthesis of 2,2,4,4-tetrafluoro-4-phenylbutanoic acid involves multi-step organic transformations, typically starting from commercially available precursors such as 1,1,1-trifluoro-2-bromoacetone or 4-bromobutyric acid. The introduction of fluorine atoms is often achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions, while the phenyl group is typically incorporated via Friedel-Crafts alkylation or Buchwald-Hartwig coupling. The precise control of reaction conditions is crucial to ensure high yield and purity, as side reactions can lead to the formation of undesired byproducts.

One of the most compelling aspects of 2,2,4,4-tetrafluoro-4-phenylbutanoic acid is its potential as a building block in drug discovery. The fluorine atoms in its structure can enhance metabolic stability and binding affinity to biological targets. For instance, fluorinated carboxylic acids have been shown to improve the solubility and bioavailability of pharmaceuticals. Furthermore, the phenyl group can serve as a pharmacophore that interacts with specific receptors or enzymes. Recent studies have demonstrated that compounds containing this motif exhibit promising activity in inhibiting certain kinases and proteases involved in cancer and inflammatory diseases.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing 2,2,4,4-tetrafluoro-4-phenylbutanoic acid derivatives. Molecular docking simulations suggest that modifications at the carboxylic acid or phenyl positions could lead to enhanced efficacy against target proteins. For example, a study published in the Journal of Medicinal Chemistry highlighted that analogs with electron-withdrawing groups at the 4-position of the phenyl ring showed improved binding to cyclooxygenase-2 (COX-2), a key enzyme in pain and inflammation pathways. This underscores the importance of structure-activity relationship (SAR) studies in optimizing therapeutic agents.

The material properties of 2,2,4,4-tetrafluoro-4-phenylbutanoic acid also make it relevant in advanced materials research. Fluorinated compounds are known for their low surface energy and thermal stability, which are desirable traits in coatings and lubricants. Additionally, the phenyl group can enhance π-stacking interactions with other aromatic molecules, making it useful in polymer science and organic electronics. Researchers have explored its potential as an intermediate in synthesizing liquid crystals or conductive polymers that could find applications in display technologies and sensors.

In conclusion,2,2,4,4-tetrafluoro-4-phenylbutanoic acid (CAS No. 2229078-37-7) represents a versatile compound with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for developing innovative therapeutics and functional materials. As research continues to uncover new synthetic routes and biological activities,this compound is poised to play an increasingly significant role in scientific endeavors.